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Compound of Interest

Compound Name: 3,7-Dihydroxyflavone

Cat. No.: B191072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and

relevant experimental methodologies for 3,7-dihydroxyflavone, a flavonoid compound of

interest in various scientific disciplines.

Chemical Structure and Identification
3,7-Dihydroxyflavone, also known as 5-deoxygalangin or resogalangin, is a member of the

flavonol subclass of flavonoids. Its structure consists of a phenyl group substituted at position 2

of a chromen-4-one skeleton, with hydroxyl groups at positions 3 and 7.

IUPAC Name: 3,7-dihydroxy-2-phenylchromen-4-one[1]

Chemical Formula: C₁₅H₁₀O₄[1]

Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=O)C3=C(O2)C=C(C=C3)O)O

InChI Key: UWQJWDYDYIJWKY-UHFFFAOYSA-N

Physicochemical Properties
The following table summarizes the key physicochemical properties of 3,7-dihydroxyflavone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b191072?utm_src=pdf-interest
https://www.benchchem.com/product/b191072?utm_src=pdf-body
https://www.benchchem.com/product/b191072?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3_7-Dihydroxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/3_7-Dihydroxyflavone
https://www.benchchem.com/product/b191072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Weight 254.24 g/mol --INVALID-LINK--

Melting Point 257-259 °C --INVALID-LINK--

Boiling Point 495.3 °C at 760 mmHg --INVALID-LINK--

Density 1.443 g/cm³ --INVALID-LINK--

Flash Point 193.9 °C --INVALID-LINK--

LogP 2.87120 --INVALID-LINK--

Vapor Pressure 6.55E-10 mmHg at 25°C --INVALID-LINK--

Refractive Index 1.698 --INVALID-LINK--

Experimental Protocols
This protocol is adapted from established methods for the synthesis of hydroxylated flavones.

[2][3]

Principle: The synthesis involves the oxidative cyclization of a corresponding chalcone

precursor in the presence of a base and an oxidizing agent, typically hydrogen peroxide.

Materials:

2',4'-dihydroxychalcone

Methanol

2 M Sodium hydroxide (NaOH) solution

30% Hydrogen peroxide (H₂O₂) solution

5 N Hydrochloric acid (HCl)

Standard laboratory glassware and magnetic stirrer

Procedure:
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Dissolve 2',4'-dihydroxychalcone (0.5 mmol) in methanol in a round-bottom flask.

To the stirred methanolic solution, add 3 mL of 2 M NaOH solution.

Add 225 µL of 30% aqueous H₂O₂ solution dropwise to the reaction mixture.

Stir the reaction mixture at room temperature for 24 hours. Monitor the reaction progress

using thin-layer chromatography (TLC).

Upon completion, acidify the mixture by the addition of 5 N HCl until a yellow precipitate

forms.

Filter the solid product and wash with distilled water.

Recrystallize the crude product from methanol to yield pure 3,7-dihydroxyflavone.

Dry the purified product under vacuum.

Characterization: The final product should be characterized by spectroscopic methods such as

IR, ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.[2]

This protocol outlines a common method for evaluating the antioxidant activity of 3,7-
dihydroxyflavone.[4]

Principle: The antioxidant activity is measured by the ability of the compound to scavenge the

stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical. The reduction of DPPH is monitored

by the decrease in its absorbance at a characteristic wavelength.

Materials:

3,7-dihydroxyflavone

Methanol

DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol

Ascorbic acid (positive control)
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96-well microplate

Microplate reader

Procedure:

Prepare a stock solution of 3,7-dihydroxyflavone in methanol.

Prepare serial dilutions of the 3,7-dihydroxyflavone stock solution to obtain a range of

concentrations.

In a 96-well plate, add 100 µL of each sample dilution to the wells.

Add 100 µL of the methanolic DPPH solution to each well.

Use ascorbic acid as a positive control and treat it under the same conditions.

Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance of each well at 517 nm using a microplate reader.

Calculate the percentage of scavenging activity using the formula: % Inhibition =

[(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

Logical and Signaling Pathway Diagrams
The following diagrams, generated using Graphviz (DOT language), illustrate a typical

experimental workflow and a potential signaling pathway influenced by dihydroxyflavones.
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Caption: Workflow for the synthesis and characterization of 3,7-dihydroxyflavone.
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Potential Anticancer Signaling Pathway
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Caption: Potential signaling pathway for dihydroxyflavone-induced apoptosis in cancer cells.

Biological Activities and Potential Applications
While research on 3,7-dihydroxyflavone is ongoing, studies on related dihydroxyflavones

suggest several potential biological activities.

Anticancer Properties: Derivatives of 3,7-dihydroxyflavone have been synthesized and

evaluated for their inhibitory activity against the in vitro growth of human tumor cell lines.[5]

Some dihydroxyflavones have been shown to enhance apoptosis in cancer cells by

modulating the expression of apoptosis-related proteins such as Bax, Bcl-2, and IAPs, and

by inhibiting pro-survival signaling pathways like Akt and STAT3.[6]
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Antioxidant Activity: Flavonoids, including 3,7-dihydroxyflavone, are known for their

antioxidant properties, which are attributed to their ability to scavenge free radicals. This

activity is often evaluated using assays like the DPPH radical scavenging method.

Enzyme Inhibition: Certain dihydroxyflavones have shown inhibitory effects on various

enzymes, which is a key area of investigation for drug development.

Neuroprotective Effects: Other dihydroxyflavone isomers, such as 7,8-dihydroxyflavone,

have been identified as potent TrkB agonists, mimicking the neurotrophic activities of brain-

derived neurotrophic factor (BDNF).[7][8][9][10] This suggests that the dihydroxyflavone

scaffold is a promising starting point for the development of therapeutics for

neurodegenerative diseases.

Further research is required to fully elucidate the specific biological activities and mechanisms

of action of 3,7-dihydroxyflavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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